Cas no 2219376-29-9 (tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate)

• Product Name: tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate
• CAS No: 2219376-29-9
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6194351
• PubChem ID: 165605199
• Update Time: 2025-06-29

tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate
• tert-butyl 7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate
• 2219376-29-9
• EN300-1708147

• Inchi： 1S/C14H22N2O4/c1-13(2,3)20-12(19)16-6-4-5-14(9-16)7-10(17)8-15-11(14)18/h4-9H2,1-3H3,(H,15,18)
• InChI Key： VFKLVMWJBCPOGD-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(CN1)=O)CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7Ų

Additional information on tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate

Introduction to Tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate (CAS No 2219376-29-9)

Tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate, identified by its CAS number 2219376-29-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural and functional properties. The presence of multiple heterocyclic rings and functional groups makes it a versatile candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate features a spirocyclic core consisting of two fused rings: a five-membered azaspiro ring and a seven-membered dioxo ring. This arrangement imparts exceptional rigidity and stability to the molecule, which is crucial for its biological activity. The tert-butyl group at the 2-position provides a lipophilic anchor, enhancing the compound's solubility in organic solvents and facilitating its interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores. These molecules often exhibit enhanced binding affinity and selectivity towards biological receptors, making them valuable candidates for drug discovery. The 7,10-dioxo moiety introduces electrophilic centers that can participate in various chemical reactions, allowing for further derivatization and functionalization. This flexibility makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate is its potential application in the development of bioactive molecules. Researchers have been exploring its use as a precursor for synthesizing complex pharmacological agents that target specific disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activities against various enzymes and receptors involved in inflammatory responses and cancer progression.

The synthesis of tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The spirocyclic core is typically constructed through cyclization reactions between appropriately substituted precursors. The introduction of the 7,10-dioxo group often involves oxidation reactions, while the attachment of the tert-butyl ester at the 2-position is achieved through esterification techniques.

The chemical properties of this compound make it an excellent candidate for further functionalization. Researchers have been investigating various modifications to enhance its biological activity and pharmacokinetic properties. For example, replacing the tert-butyl ester with other functional groups can alter the compound's solubility and metabolic stability. Additionally, introducing additional heterocyclic rings or aromatic substituents can expand its spectrum of biological activities.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their unique structural features and biological profiles. Several drug candidates currently in clinical development incorporate spirocyclic scaffolds into their molecular structures. These compounds have demonstrated efficacy in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer.

The synthetic methodologies developed for tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate have also contributed to advancements in medicinal chemistry research. The ability to efficiently construct complex spirocyclic structures has opened new avenues for drug discovery and development. This compound serves as a valuable tool for researchers exploring novel therapeutic strategies.

In conclusion, tert-butyl 7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate (CAS No 2219376-29-9) is a remarkable organic compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.